Cas no 2228254-01-9 (3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid)

3-(1,1,1,3,3,3-Hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid is a fluorinated heterocyclic compound featuring a 1,2-oxazole (isoxazole) core substituted with a hexafluoroisopropyl group and a carboxylic acid functionality. The presence of the hexafluoroisopropyl moiety enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The carboxylic acid group provides a versatile handle for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its unique structural features contribute to improved binding affinity and selectivity in target interactions, particularly in the design of enzyme inhibitors or bioactive molecules. The compound's fluorinated scaffold also offers potential advantages in tuning physicochemical properties for optimized performance.

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid structure

2228254-01-9 structure

Product Name:3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid

CAS No:2228254-01-9

MF:C₇H₃F₆NO₃

MW:263.094043016434

CID:5929704

PubChem ID:165842834

Update Time:2025-05-23

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid
- EN300-1940678
- 2228254-01-9
- Inchi： 1S/C7H3F6NO3/c8-6(9,10)4(7(11,12)13)2-1-3(5(15)16)17-14-2/h1,4H,(H,15,16)
- InChI Key： NJIJELWKAXNVFN-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)C1C=C(C(=O)O)ON=1)(F)F

Computed Properties

Exact Mass: 263.00171193g/mol
Monoisotopic Mass: 263.00171193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 63.3Å²

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1940678-0.05g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	0.05g	$1129.0	2023-09-17
Enamine	EN300-1940678-0.1g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	0.1g	$1183.0	2023-09-17
Enamine	EN300-1940678-0.25g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	0.25g	$1235.0	2023-09-17
Enamine	EN300-1940678-0.5g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	0.5g	$1289.0	2023-09-17
Enamine	EN300-1940678-1.0g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	1g	$1343.0	2023-05-31
Enamine	EN300-1940678-2.5g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	2.5g	$2631.0	2023-09-17
Enamine	EN300-1940678-5.0g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	5g	$3894.0	2023-05-31
Enamine	EN300-1940678-10.0g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	10g	$5774.0	2023-05-31
Enamine	EN300-1940678-1g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	1g	$1343.0	2023-09-17
Enamine	EN300-1940678-5g	3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid	2228254-01-9	5g	$3894.0	2023-09-17

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid Related Literature

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Additional information on 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid

Exploring the Properties and Applications of 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228254-01-9)

In the realm of specialty chemicals, 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228254-01-9) stands out as a compound of significant interest due to its unique structural and functional properties. This fluorinated oxazole derivative has garnered attention in pharmaceutical and agrochemical research, where its hexafluoropropan-2-yl moiety and oxazole-5-carboxylic acid backbone contribute to enhanced stability and reactivity. Researchers are increasingly exploring its potential as a building block for high-performance materials and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

The compound’s CAS No. 2228254-01-9 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Its fluorine-rich structure is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and membrane permeability—key traits for pharmaceutical intermediates. Recent trends in green chemistry have also spurred interest in optimizing synthetic routes for this compound to minimize environmental impact, a topic widely discussed in AI-driven research platforms and scientific forums.

From a technical perspective, 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid demonstrates remarkable versatility. Its oxazole ring serves as a privileged scaffold in medicinal chemistry, often associated with antimicrobial and anti-inflammatory activities. Meanwhile, the hexafluoropropan-2-yl group enhances lipophilicity, a feature critical for CNS-targeting drugs. These attributes make it a compelling candidate for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and machine learning-assisted drug design.

Industry professionals frequently inquire about the synthesis scalability and purity standards of CAS No. 2228254-01-9, underscoring its commercial viability. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). Furthermore, its potential applications in electronic materials, such as organic semiconductors, align with the surge in demand for flexible electronics and renewable energy technologies.

In conclusion, 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazole-5-carboxylic acid represents a convergence of innovation and practicality. Its multifaceted utility in life sciences and advanced materials positions it as a compound worthy of continued exploration. As sustainable synthesis and AI-driven optimization gain traction, this molecule is poised to play a pivotal role in addressing contemporary challenges across scientific disciplines.